![molecular formula C14H20N4O B1459827 N-(5-Amino-2-(4-methylpiperazin-1-yl)phenyl)acrylamide CAS No. 1629584-89-9](/img/structure/B1459827.png)
N-(5-Amino-2-(4-methylpiperazin-1-yl)phenyl)acrylamide
Overview
Description
N-(5-Amino-2-(4-methylpiperazin-1-yl)phenyl)acrylamide is a research chemical with the CAS number 1629584-89-9 . It has a molecular formula of C14H20N4O and a molecular weight of 260.33 g/mol . The compound is used for a variety of research applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring attached to a phenyl ring, which is further connected to an acrylamide group . The Smiles notation for the compound is CN1CCN(CC1)C2=C(C=C(C=C2)N)NC(=O)C=C .Physical And Chemical Properties Analysis
This compound has a molecular weight of 260.33 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the retrieved data.Scientific Research Applications
Synthesis and Characterization of Macroporous Silica Modified with Optically Active Poly[N-(oxazolinylphenyl)acrylamide] Derivatives :
- This study involved the synthesis of enantiopure acrylamide derivatives and their use in creating a new chiral stationary phase (CSP) for high-performance liquid chromatography. The CSPs demonstrated improved chromatographic performances compared to their brush-type analogs (Tian et al., 2010).
Amphoteric Linear Poly(amido-amine)s as Endosomolytic Polymers :
- This research focused on synthesizing poly(amido-amine)s (PAAs) with varying basicity of amino groups and studying their cytotoxicity and haemolytic activities. The PAAs displayed pH-dependent haemolysis, indicating their potential for biomedical applications (Ferruti et al., 2000).
Synthesis of New Amides of the N-methylpiperazine Series :
- This research involved synthesizing new carboxylic acid amides containing an N-methylpiperazine fragment, with potential applications in the development of pharmaceutical agents like antileukemic drugs (Koroleva et al., 2011).
Optically Active Polyacrylamides Bearing an Oxazoline Pendant :
- The study synthesized enantiopure acrylamide derivatives and investigated their impact on chiroptical properties and chiral recognition. This research provides insights into the development of materials with enantioselective discrimination abilities (Lu et al., 2010).
Controlled Radical Polymerization of an Acrylamide Containing l-Phenylalanine Moiety via RAFT :
- This research focused on the synthesis of homopolymers of a monosubstituted acrylamide having an amino acid moiety, demonstrating the controlled character of polymerization and potential applications in materials science (Mori et al., 2005).
Polymer Complexes with Biologically Active Monomer Derived from Novel Sulfa Drug :
- This study synthesized a novel ligand N-[4-(5-methylisoxazol-3-ylsulfamoyl)phenyl]acrylamide and explored its use in forming polymeric complexes with potential applications in pharmacology (El-Sonbati et al., 2018).
Synthesis of p-Hydroxycinnamic Acid Derivatives and Investigation of Fluorescence Binding with Bovine Serum Albumin :
- This research synthesized novel p-hydroxycinnamic acid amides and investigated their interactions with bovine serum albumin, contributing to the understanding of protein-ligand interactions (Meng et al., 2012).
Poly(amidoamine)s Carrying TEMPO Residues for NMR Imaging Applications :
- This study synthesized and characterized poly(amidoamine)s for potential use as NMR imaging contrast agents, highlighting the versatility of acrylamide derivatives in medical imaging technologies (Gussoni et al., 2008).
properties
IUPAC Name |
N-[5-amino-2-(4-methylpiperazin-1-yl)phenyl]prop-2-enamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O/c1-3-14(19)16-12-10-11(15)4-5-13(12)18-8-6-17(2)7-9-18/h3-5,10H,1,6-9,15H2,2H3,(H,16,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUBPMZNUZHIOBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)N)NC(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.